molecular formula C23H33NO3 B12591272 N-Hexyl-4-(hexyloxy)-1-hydroxynaphthalene-2-carboxamide CAS No. 500572-69-0

N-Hexyl-4-(hexyloxy)-1-hydroxynaphthalene-2-carboxamide

Cat. No.: B12591272
CAS No.: 500572-69-0
M. Wt: 371.5 g/mol
InChI Key: UXZBDUWWYQZKJR-UHFFFAOYSA-N
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Description

N-Hexyl-4-(hexyloxy)-1-hydroxynaphthalene-2-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a naphthalene ring substituted with hexyl and hexyloxy groups, as well as a carboxamide functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Hexyl-4-(hexyloxy)-1-hydroxynaphthalene-2-carboxamide typically involves multiple steps, starting from readily available starting materials. One common approach is the nucleophilic substitution reaction, where a naphthalene derivative is reacted with hexyl and hexyloxy reagents under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like palladium or copper complexes to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-Hexyl-4-(hexyloxy)-1-hydroxynaphthalene-2-carboxamide can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

    Reduction: The carboxamide group can be reduced to an amine.

  • **Substitution

Properties

CAS No.

500572-69-0

Molecular Formula

C23H33NO3

Molecular Weight

371.5 g/mol

IUPAC Name

4-hexoxy-N-hexyl-1-hydroxynaphthalene-2-carboxamide

InChI

InChI=1S/C23H33NO3/c1-3-5-7-11-15-24-23(26)20-17-21(27-16-12-8-6-4-2)18-13-9-10-14-19(18)22(20)25/h9-10,13-14,17,25H,3-8,11-12,15-16H2,1-2H3,(H,24,26)

InChI Key

UXZBDUWWYQZKJR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)OCCCCCC)O

Origin of Product

United States

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